Cas no 159719-57-0 (4-Fluoro-3-iodobenzonitrile)

4-Fluoro-3-iodobenzonitrile structure
Product name:4-Fluoro-3-iodobenzonitrile
4-Fluoro-3-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-iodobenzonitrile
- benzonitrile, 4-fluoro-3-iodo-
- DTXSID40433838
- PS-7514
- SCHEMBL7761131
- AKOS016846095
- MFCD08458123
- DB-349225
- 159719-57-0
- F87147
-
- MDL: MFCD08458123
- Inchi: InChI=1S/C7H3FIN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
- InChI Key: SXQVRZMBNRJTHU-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1C#N)I)F
Computed Properties
- Exact Mass: 246.92899
- Monoisotopic Mass: 246.92942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 23.79
4-Fluoro-3-iodobenzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | F592108-100mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
abcr | AB233113-1g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 1g |
€182.40 | 2023-09-12 | ||
Fluorochem | 050221-1g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 98% | 1g |
£118.00 | 2022-03-01 | |
Alichem | A013033255-500mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
Apollo Scientific | PC9106-250mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 250mg |
£32.00 | 2025-02-22 | ||
Apollo Scientific | PC9106-1g |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 1g |
£41.00 | 2025-02-22 | ||
Chemenu | CM152782-5g |
4-fluoro-3-iodobenzonitrile |
159719-57-0 | 95% | 5g |
$334 | 2022-06-12 | |
Fluorochem | 050221-250mg |
4-Fluoro-3-iodobenzonitrile |
159719-57-0 | 98% | 250mg |
£61.00 | 2022-03-01 | |
abcr | AB233113-5g |
4-Fluoro-3-iodobenzonitrile; . |
159719-57-0 | 5g |
€262.00 | 2025-03-19 | ||
1PlusChem | 1P001RTD-250mg |
Benzonitrile, 4-fluoro-3-iodo- |
159719-57-0 | 95% | 250mg |
$61.00 | 2025-02-19 |
4-Fluoro-3-iodobenzonitrile Related Literature
-
1. Elemental fluorine. Part 4. Use of elemental fluorine for the halogenation of aromaticsRichard D. Chambers,Christopher J. Skinner,Malcolm J. Atherton,John S. Moilliet J. Chem. Soc. Perkin Trans. 1 1996 1659
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:159719-57-0)4-Fluoro-3-iodobenzonitrile

Purity:99%
Quantity:5g
Price ($):285.0